3-(Aminomethyl)-3-(o-tolyl)cyclobutan-1-ol

• Molecular Formula: C12H17NO
• Molecular Weight: 191.27 g/mol
• IUPAC Name: 3-(aminomethyl)-3-(2-methylphenyl)cyclobutan-1-ol
• InChI: InChI=1S/C12H17NO/c1-9-4-2-3-5-11(9)12(8-13)6-10(14)7-12/h2-5,10,14H,6-8,13H2,1H3
• InChI Key: GTGJLMUMQQKQMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2(CC(C2)O)CN

Description

3-(Aminomethyl)-3-(o-tolyl)cyclobutan-1-ol is a cyclobutane-derived compound featuring an aminomethyl group and an ortho-methyl-substituted phenyl (o-tolyl) group on the cyclobutane ring. Cyclobutane fragments are increasingly explored in fragment-based drug design (FBDD) due to their conformational rigidity and ability to mimic bioactive conformations of larger molecules .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with Varying Aromatic Substituents

3-(Aminomethyl)-3-(m-tolyl)cyclobutan-1-ol (CAS 1494978-05-0)

• Key Difference : The phenyl ring substituent is meta-methyl (m-tolyl) instead of ortho-methyl.

3-(Aminomethyl)-3-(3-methoxy-4-methylphenyl)cyclobutan-1-ol (CAS 1482040-16-3)

• Key Difference : Incorporates a methoxy group at the 3-position and a methyl group at the 4-position of the phenyl ring.
• Impact : The methoxy group enhances polarity and hydrogen-bonding capacity, which may increase solubility in aqueous media compared to purely alkyl-substituted analogues .

Cyclobutane Derivatives with Modified Functional Groups

trans-3-(Methylamino)cyclobutan-1-ol (CAS 1033710-19-8)

• Key Difference: Replaces the aminomethyl group with a methylamino (secondary amine) and lacks the o-tolyl group.
• Impact: The secondary amine reduces basicity (pKa ~9–10 vs.

cis-3-((Cyclopropylmethyl)amino)-3-propylcyclobutan-1-ol (VUF25592)

• Key Difference: Features a cyclopropylmethylamino group and a propyl substituent instead of o-tolyl.
• Impact : The cyclopropane ring introduces strain and lipophilicity, which may enhance membrane permeability in drug candidates .

Compounds with Heterocyclic or Aliphatic Modifications

1-[3-(Aminomethyl)oxolan-3-yl]-2-methylcyclobutan-1-ol (CAS 1878546-10-1)

• Key Difference : Contains an oxolane (tetrahydrofuran) ring fused to the cyclobutane.

Table 1: Key Properties of 3-(Aminomethyl)-3-(o-tolyl)cyclobutan-1-ol and Analogues

Compound Name	CAS Number	Substituents	Key Properties
3-(Aminomethyl)-3-(o-tolyl)cyclobutan-1-ol	Not listed	o-tolyl, aminomethyl, hydroxyl	High steric hindrance; moderate solubility in polar solvents
3-(Aminomethyl)-3-(m-tolyl)cyclobutan-1-ol	1494978-05-0	m-tolyl, aminomethyl, hydroxyl	Lower steric hindrance; improved solubility vs. o-tolyl analogue
trans-3-(Methylamino)cyclobutan-1-ol	1033710-19-8	Methylamino, hydroxyl	Reduced hydrogen-bonding capacity; higher LogP
VUF25592	Not listed	Cyclopropylmethylamino, propyl	Enhanced lipophilicity; potential for CNS penetration